Cas no 2248376-54-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate
• CAS No: 2248376-54-5
• MF: C₁₆H₈N₂O₄S
• MW: 324.310722351074
• CID: 6556628
• PubChem ID: 165978539
• Update Time: 2025-07-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515709
• 2248376-54-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate

• Inchi： 1S/C16H8N2O4S/c19-14-10-3-1-2-4-11(10)15(20)18(14)22-16(21)9-7-13-12(17-8-9)5-6-23-13/h1-8H
• InChI Key： LXQFTVSHLVIWDW-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C=N2)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 324.02047791g/mol
• Monoisotopic Mass: 324.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate (CAS No. 2248376-54-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate, identified by its CAS number 2248376-54-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural framework and potential pharmacological applications. The combination of an isoindole core with a thienopyridine moiety creates a versatile scaffold that has been explored in various therapeutic contexts.

Recent research has highlighted the importance of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate in the development of novel bioactive molecules. Its structural features suggest promising interactions with biological targets, making it a valuable candidate for further investigation. The presence of both oxygen and sulfur atoms in its structure enhances its potential to engage with enzymes and receptors involved in critical metabolic pathways.

In the realm of drug discovery, the thienopyridine component is particularly noteworthy. Thienopyridines have been widely studied for their role in cardiovascular and anti-inflammatory therapies. The incorporation of this motif into the isoindole backbone of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate introduces additional functional sites that can be modulated to optimize pharmacokinetic and pharmacodynamic properties. This dual functionality has opened up new avenues for designing molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate suggest that it may interact with specific kinase domains, thereby modulating signaling cascades that are relevant to disease progression. Preliminary computational studies have indicated favorable binding affinities for certain kinase targets, making this compound an attractive lead for further development.

Furthermore, the dioxo group in the molecule contributes to its reactivity and potential biological activity. This moiety can participate in hydrogen bonding interactions with polar residues in protein targets, enhancing binding specificity. The flexibility provided by the dihydro ring system also allows for conformational adjustments that can optimize interactions with biological macromolecules. These features collectively make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient preparation of complex heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]pyridine-6-carboxylate. These techniques have not only improved yield but also allowed for greater structural diversity during lead optimization. The ability to rapidly synthesize and modify analogs of this compound has accelerated its development as a potential therapeutic agent.

The compound's potential extends beyond kinase inhibition. Its structural framework also suggests interactions with other biological targets such as ion channels and G protein-coupled receptors (GPCRs). These interactions could be exploited to develop treatments for neurological disorders or cardiovascular diseases. The versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll thieno[3,2-b]pyridine -6-carboxylate makes it a valuable scaffold for designing molecules with multiple therapeutic effects.

In conclusion, 1 , 3 - diox o - 2 , 3 - dihydro - 1 H - iso ind ol - 2 - yl th ieno [ 3 , 2 - b ] py rid ine - 6 - car box yl ate ( C A S N o . 2248376 - 54 - 5 ) represents a significant advancement in medicinal chemistry due to its unique structural features and potential pharmacological applications. Its dual functionality as a kinase inhibitor and its ability to interact with other biological targets make it a promising candidate for further development. With ongoing research and advancements in synthetic methodologies, this compound holds great promise for contributing to the discovery of novel therapeutic agents.